Cas no 941872-51-1 (N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide)

• Product Name: N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• CAS No: 941872-51-1
• MF: C₂₁H₂₆N₂O₆S
• MW: 434.505944728851
• CID: 5459254
• Update Time: 2025-06-11

N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(3-methoxyphenyl)-2-morpholin-4-ylethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• 1,4-Benzodioxin-6-sulfonamide, 2,3-dihydro-N-[2-(3-methoxyphenyl)-2-(4-morpholinyl)ethyl]-
• N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide

• InChI Key： GJFZYTQHDFHLSP-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(S(NCC(C3=CC=CC(OC)=C3)N3CCOCC3)(=O)=O)C=C2OCC1

Additional information on N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide

Introduction to N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide (CAS No. 941872-51-1)

N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 941872-51-1, represents a promising candidate for further exploration in drug discovery and development. Its molecular structure incorporates several key features that make it particularly interesting for medicinal chemists and biologists.

The compound's name highlights several critical structural motifs: the 3-methoxyphenyl group, the morpholin-4-yl ethyl moiety, and the presence of a 2,3-dihydro-1,4-benzodioxine scaffold. Each of these components contributes to the overall pharmacological profile of the molecule. The 3-methoxyphenyl group is known for its ability to modulate enzyme activity and receptor binding, making it a valuable feature in the design of bioactive molecules. Similarly, the morpholin-4-yl ethyl group can enhance solubility and bioavailability, which are crucial factors in drug development.

The core structure of N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide is derived from 2,3-dihydro-1,4-benzodioxine, a heterocyclic compound that has shown potential in various pharmacological applications. This scaffold is known for its ability to interact with biological targets in multiple ways, including through hydrogen bonding and hydrophobic interactions. The introduction of the sulfonamide group at the 6-position further enhances the compound's potential as a pharmacophore by increasing its solubility and improving its ability to cross biological membranes.

In recent years, there has been growing interest in the development of novel compounds based on benzodioxine scaffolds due to their demonstrated efficacy in treating a range of therapeutic conditions. Studies have shown that these compounds can exhibit anti-inflammatory, antiviral, and anticancer properties. The specific modifications present in N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide are particularly noteworthy as they may contribute to enhanced binding affinity and reduced toxicity compared to earlier analogs.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies include nucleophilic substitution reactions, cyclization processes, and sulfonamide formation. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the desired functional groups efficiently. The synthesis also benefits from modern purification methods like high-performance liquid chromatography (HPLC), which ensures that the final product meets stringent quality standards.

The pharmacological evaluation of N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide has revealed several promising properties. Preclinical studies indicate that this compound exhibits significant activity against various biological targets relevant to human diseases. For instance, it has shown potential as an inhibitor of enzymes involved in inflammation pathways such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, preliminary data suggest that it may interact with receptors implicated in pain perception and neurotransmitter regulation.

One of the most intriguing aspects of this compound is its dual functionality derived from its structural components. The presence of both the 3-methoxyphenyl and morpholin-4-yl ethyl groups allows for multiple points of interaction with biological targets. This dual interaction can lead to synergistic effects that enhance therapeutic efficacy while minimizing side effects. Such multifaceted binding profiles are highly sought after in modern drug design as they can provide more robust and selective pharmacological action.

The latest research in medicinal chemistry emphasizes the importance of structure-based drug design approaches. Computational methods such as molecular docking and molecular dynamics simulations have been instrumental in understanding how N-2-(3-methoxyphenyl)-2-(morpholin-4-yethyl)ethyl)-2,3-dihydro -1 , 4 -benzodioxine -6 -sulfonamide interacts with its intended targets at a molecular level. These studies have provided valuable insights into optimizing its binding affinity and selectivity for therapeutic applications.

In conclusion，N - 2 - ( 3 - methoxyphenyl ) - 2 - ( morpholin - 4 - yl ) ethyl - 2 , 3 - dihydro - 1 , 4 - benzodioxine - 6 - sulfonamide ( CAS No . 941872 - 51 - 1 ) represents a compelling subject for further research in pharmaceutical chemistry . Its unique structural features ， combined with promising preclinical data ， make it a valuable candidate for developing novel therapeutic agents . Continued investigation into its pharmacological properties ， synthetic pathways ， and potential clinical applications will likely yield significant advancements in medicine .